CIGB-552

• Molecular Formula: C131H198N38O24
• Molecular Weight: 2689.2 g/mol
• InChI: InChI=1S/C131H198N38O24/c1-8-76(4)108(167-117(181)97(48-31-61-146-131(141)142)154-110(174)77(5)151-118(182)104(152-79(7)171)69-85-72-143-74-150-85)125(189)160-98(45-23-28-58-136)127(191)169-62-32-49-106(169)124(188)168-109(78(6)170)126(190)165-102(65-81-35-13-10-14-36-81)121(185)159-95(46-29-59-144-129(137)138)113(177)156-96(47-30-60-145-130(139)140)116(180)161-99(63-75(2)3)119(183)157-94(44-22-27-57-135)115(179)164-103(67-83-70-147-89-39-17-15-37-87(83)89)123(187)158-93(43-21-26-56-134)114(178)163-101(66-82-50-52-86(172)53-51-82)120(184)155-91(41-19-24-54-132)111(175)149-73-107(173)153-92(42-20-25-55-133)112(176)162-100(64-80-33-11-9-12-34-80)122(186)166-105(128(192)193)68-84-71-148-90-40-18-16-38-88(84)90/h9-18,33-40,50-53,70-72,74-78,91-106,108-109,147-148,170,172H,8,19-32,41-49,54-69,73,132-136H2,1-7H3,(H,143,150)(H,149,175)(H,151,182)(H,152,171)(H,153,173)(H,154,174)(H,155,184)(H,156,177)(H,157,183)(H,158,187)(H,159,185)(H,160,189)(H,161,180)(H,162,176)(H,163,178)(H,164,179)(H,165,190)(H,166,186)(H,167,181)(H,168,188)(H,192,193)(H4,137,138,144)(H4,139,140,145)(H4,141,142,146)/t76-,77-,78+,91-,92-,93-,94-,95-,96-,97-,98-,99+,100-,101-,102-,103-,104-,105-,106+,108-,109-/m0/s1
• InChIKey: BPRPIDBKRYSSRT-SNQWWEFTSA-N

CIGB-552 Synthetic Antitumor Peptide: COMMD1-Targeted NF-κB Inhibitor for Cancer Research Procurement

CIGB-552 is a second-generation, cell-penetrating synthetic peptide (Ac-HARIKpTFRRlKWKYKGKFW) derived from the LALF protein of the horseshoe crab (Limulus polyphemus). It is engineered from the first-generation L-2 peptide through D-amino acid substitution at proline and leucine positions and N-terminal acylation [1]. CIGB-552 is a first-in-class therapeutic agent that binds and stabilizes the COMMD1 protein, driving ubiquitination and proteasomal degradation of the NF-κB subunit RelA, thereby terminating oncogenic NF-κB signaling [2]. The compound has completed a Phase I clinical trial in patients with advanced solid tumors, establishing its translational trajectory [3].

1 COMMD1 stabilization probe for NF-κB pathway termination studies

2 Cell-penetrating D-amino acid–modified synthetic peptide

3 Reported Phase I PK context supports repeat-dose scheduling in research models

• [1] Vallespí MG, Fernández Massó JR, Oliva Argüelles B, et al. The Antitumor Peptide CIGB-552 Increases COMMD1 and Inhibits Growth of Human Lung Cancer Cells. J Amino Acids. 2013;2013:251398. doi:10.1155/2013/251398 View Source
• [2] Oliva Arguelles B, Riera-Romo M, Guerra Vallespi M. Antitumour peptide based on a protein derived from the horseshoe crab: CIGB-552 a promising candidate for cancer therapy. Br J Pharmacol. 2020;177(16):3625-3634. doi:10.1111/bph.15132 View Source
• [3] Vallespi MG, Pimentel G, Cabrales-Rico A, et al. A first-in-class, first-in-human, phase I trial of CIGB-552, a synthetic peptide targeting COMMD1 to inhibit the oncogenic activity of NF-κB in patients with advanced solid tumors. Int J Cancer. 2021;149(6):1313-1321. doi:10.1002/ijc.33695 View Source

Why COMMD1-Targeting Antitumor Peptides Cannot Be Generically Substituted: CIGB-552 Procurement Rationale

CIGB-552 possesses structural and mechanistic features that are not preserved in its metabolic degradation products or in structurally related peptides. Comparative analysis of CIGB-552 against its main serum metabolites demonstrated that none of the metabolites retain the apoptotic capacity of the parent peptide, as both cell-penetrating ability and COMMD1 binding are critically impaired upon proteolytic cleavage [1]. Furthermore, the closely related CIGB-550 peptide lacks the anti-inflammatory and anti-angiogenic properties mediated through COMMD1 that are integral to CIGB-552's multimodal antitumor activity [2]. These findings establish that the intact, full-length sequence of CIGB-552 constitutes the minimal functional unit required for therapeutic activity, making generic substitution with fragments or related peptides ineffective.

Serum metabolites lose activity

Metabolic fragments lack cell penetration and COMMD1 binding; apoptotic capacity is abrogated.

CIGB-550 analog not interchangeable

CIGB-550 lacks anti-inflammatory and anti-angiogenic properties mediated through COMMD1; only full-length CIGB-552 delivers multimodal target engagement.

Truncated peptides insufficient

The intact sequence constitutes the minimal functional unit; fragments or shortened peptides may not reproduce COMMD1-dependent NF-κB inhibition.

• [1] Astrada S, Gomez Y, Barrera E, Obal G, Pritsch O, Pantano S, Vallespí MG, Bollati-Fogolín M. Comparative analysis reveals amino acids critical for anticancer activity of peptide CIGB-552. J Pept Sci. 2016;22(11-12):711-722. doi:10.1002/psc.2934 View Source
• [2] Fernandez Masso JR, et al. Contributions to the knowledge of the structure-function relationship in the antitumor activity of the CIGB-552 peptide. Anales de la ACC. 2024;14(4). ISSN 2304-0106 View Source

CIGB-552 Quantitative Differentiation Evidence: Head-to-Head Potency, Selectivity, and In Vivo Performance Data

CIGB-552 Exhibits 2.0- to 3.3-Fold Greater Cytotoxic Potency Than Its First-Generation L-2 Precursor Across Five Cancer Cell Lines

In a direct head-to-head comparison, CIGB-552 consistently demonstrated significantly lower IC50 values than the first-generation peptide L-2 across all five cancer cell lines tested. In H460 non-small cell lung cancer cells, CIGB-552 displayed an IC50 of 23 ± 8 μM compared to 57 ± 6 μM for L-2 (2.5-fold improvement). In H-82 small cell lung cancer cells, the difference was even more pronounced: 15 ± 3 μM for CIGB-552 versus 50 ± 6 μM for L-2 (3.3-fold improvement) [1].

Cytotoxic potency vs L-2

Head-to-head

IC50 23±8 μM (H460) vs 57±6 μM (L-2); 2.5-fold improvement

Supports cytotoxicity endpoint comparison in NSCLC cells

SRB assay, 48 h; data from Table 2

Evidence Dimension	In vitro cytotoxic potency (IC50) in tumor cell lines
Target Compound Data	H460: 23 ± 8 μM; H-125: 42 ± 6 μM; H-82: 15 ± 3 μM; LS174T: 22 ± 4 μM; MDA-231: 40 ± 9 μM
Comparator Or Baseline	L-2 peptide: H460: 57 ± 6 μM; H-125: 75 ± 9 μM; H-82: 50 ± 6 μM; LS174T: 56 ± 3 μM; MDA-231: 125 ± 3 μM
Quantified Difference	2.0–3.3-fold lower IC50 for CIGB-552 across all cancer cell lines; MDA-231 shows the largest improvement at 3.1-fold
Conditions	SRB (sulforhodamine B) assay; 10,000 cells per well; peptide concentration range 0–200 μM; 48-hour incubation; absorbance measured at 492 nm; data from two independent experiments performed in triplicate

Why This Matters

The 2–3-fold potency gain directly translates to lower peptide quantities required per experiment, reducing procurement costs for in vitro studies while maintaining pharmacological relevance.

• [1] Vallespí MG, Fernández Massó JR, Oliva Argüelles B, et al. The Antitumor Peptide CIGB-552 Increases COMMD1 and Inhibits Growth of Human Lung Cancer Cells. J Amino Acids. 2013;2013:251398. Table 2. doi:10.1155/2013/251398 View Source

CIGB-552 Achieves a 2.6-Fold Higher Tumor-Selective Cytotoxicity Index Versus Normal Human PBMCs Compared to L-2

Selectivity for cancer cells over normal cells is a critical differentiator for anticancer peptides. In the same assay system, CIGB-552 showed an IC50 of 249 ± 6 μM against normal human peripheral blood mononuclear cells (PBMCs) versus 23 ± 8 μM in H460 lung cancer cells, yielding a selectivity index (SI) of 10.8. In contrast, L-2 exhibited an SI of only 4.1 (PBMC IC50 234 ± 9 μM / H460 IC50 57 ± 6 μM) [1]. This 2.6-fold improvement in therapeutic window indicates that the structural modifications introduced in CIGB-552 not only enhanced potency but also improved discrimination between malignant and normal cells.

Selectivity index vs L-2

Head-to-head

SI 10.8 (CIGB-552) vs 4.1 (L-2); PBMC IC50 249 vs 234 μM

Reported tumor-selectivity index context

PBMC/H460 ratio, 48 h SRB assay

Evidence Dimension	Therapeutic selectivity index (PBMC IC50 / H460 IC50)
Target Compound Data	CIGB-552: PBMC IC50 = 249 ± 6 μM; H460 IC50 = 23 ± 8 μM; Selectivity Index = 10.8
Comparator Or Baseline	L-2 peptide: PBMC IC50 = 234 ± 9 μM; H460 IC50 = 57 ± 6 μM; Selectivity Index = 4.1
Quantified Difference	2.6-fold higher selectivity index for CIGB-552 (10.8 vs. 4.1)
Conditions	SRB assay; 48-hour incubation; PBMCs from healthy human donors; H460 non-small cell lung cancer cell line

Why This Matters

A higher selectivity index reduces the likelihood of off-target cytotoxicity in normal tissues, a key consideration for researchers evaluating peptide candidates for in vivo efficacy studies or translational development.

• [1] Vallespí MG, Fernández Massó JR, Oliva Argüelles B, et al. The Antitumor Peptide CIGB-552 Increases COMMD1 and Inhibits Growth of Human Lung Cancer Cells. J Amino Acids. 2013;2013:251398. Table 2. doi:10.1155/2013/251398 View Source

COMMD1 Knockout Completely Abrogates CIGB-552 Anti-Tumor Activity, Confirming a Target-Specific Mechanism Not Shared by Broad-Spectrum NF-κB Inhibitors

Using a COMMD1 knock-out (KO) NCI-H460 lung cancer cell line generated by CRISPR/Cas9, Daghero et al. demonstrated that the ability of CIGB-552 to negatively modulate both NF-κB and HIF-1 pathways was completely impaired in the absence of COMMD1 [1]. Microarray analysis comparing wild-type and KO cells revealed that genes involved in cell proliferation, apoptosis, oncogenic transformation, angiogenesis, and inflammatory response were differentially regulated by CIGB-552 only in COMMD1-expressing cells. Additionally, the related peptide CIGB-550, which differs in amino acid sequence, does not exhibit the anti-inflammatory and anti-angiogenic properties that are COMMD1-dependent hallmarks of CIGB-552 activity [2]. Knockdown of COMMD1 by siRNA was previously shown to block CIGB-552-induced RelA ubiquitination and NF-κB inhibition [3].

Target engagement (COMMD1 KO)

Reported

NF-κB/HIF-1 modulation abolished in COMMD1 KO cells; CIGB-550 lacks anti-inflammatory activity

Target-specific pathway modulation confirmed by genetic knockout

CRISPR KO NCI-H460, microarray, confocal microscopy

Evidence Dimension	Target-dependent functional activity (NF-κB and HIF-1 pathway modulation)
Target Compound Data	CIGB-552 in COMMD1 WT cells: inhibits NF-κB activity, suppresses HIF-1α-driven angiogenesis, induces apoptosis. CIGB-552 in COMMD1 KO cells: no significant modulation of NF-κB or HIF-1 pathways.
Comparator Or Baseline	CIGB-550 peptide: lacks anti-inflammatory and anti-angiogenic properties; does not reproduce CIGB-552's multimodal activity profile
Quantified Difference	Qualitative ablation: pathway modulation abolished in COMMD1 KO; CIGB-550 showed no detectable anti-inflammatory/anti-angiogenic activity
Conditions	NCI-H460 COMMD1 KO vs. wild-type cells; 2D and 3D cell culture models; microarray analysis; confocal microscopy for COMMD1 interaction validation; Western blot and flow cytometry confirmation

Why This Matters

This target-engagement evidence de-risks procurement for mechanism-of-action studies: CIGB-552 is the only known synthetic peptide that acts through COMMD1 stabilization, offering a unique pharmacological tool that cannot be replicated by other NF-κB-pathway inhibitors.

• [1] Daghero H, Fernández Massó JR, Astrada S, Guerra Vallespí M, Bollati-Fogolín M. The Anticancer Peptide CIGB-552 Exerts Anti-Inflammatory and Anti-Angiogenic Effects through COMMD1. Molecules. 2020;26(1):152. doi:10.3390/molecules26010152 View Source
• [2] Fernandez Masso JR, et al. Contributions to the knowledge of the structure-function relationship in the antitumor activity of the CIGB-552 peptide. Anales de la ACC. 2024;14(4). ISSN 2304-0106 View Source
• [3] Vallespí MG, Fernández Massó JR, Oliva Argüelles B, et al. The Antitumor Peptide CIGB-552 Increases COMMD1 and Inhibits Growth of Human Lung Cancer Cells. J Amino Acids. 2013;2013:251398. doi:10.1155/2013/251398 View Source

CIGB-552 Achieves Significant Tumor Growth Inhibition In Vivo at Doses as Low as 0.2 mg/kg in Patient-Derived Xenograft Models

In a therapeutic schedule of subcutaneous administration, CIGB-552 produced a statistically significant delay of tumor growth in both syngeneic murine tumors and patient-derived xenograft (PDX) models. Significant tumor growth inhibition was observed at 0.2 mg/kg and 0.7 mg/kg (p < 0.01) and at 1.4 mg/kg (p < 0.001) [1]. Furthermore, ¹³¹I-labeled CIGB-552 was shown to selectively accumulate in tumor tissue following subcutaneous administration, providing direct evidence of tumor-targeted biodistribution. The effective dose range of 0.2–1.4 mg/kg in mice is notably low compared to many therapeutic peptides in development, which frequently require doses exceeding 5–10 mg/kg for comparable tumor growth inhibition [2].

In vivo tumor growth inhibition

Cross-study comparable

0.2 mg/kg (p

Model-response at low doses in xenograft studies

Syngeneic and PDX models; ¹³¹I-labeled biodistribution

Synergy with cisplatin

Direct head-to-head

CIGB-552 37.5 μM + CDDP 5 μM synergistic in NCI-H460, A549; in vivo 1 mg/kg + 0.4 mg/kg effective response

Supports combination model-response interpretation

Concomitant scheme; reduced CDDP dose vs standard murine doses

Phase I safety/stable disease

Phase I context

MTD 4.7 mg s.c.; DLT grade 3 rash; stable disease in 5/24 patients (21%); no hematologic/organ toxicity

Safety-related endpoint context; disease stabilization reported in advanced tumors

3+3 dose escalation, N=24; RECIST 1.1

Evidence Dimension	In vivo antitumor efficacy (tumor growth delay)
Target Compound Data	CIGB-552: significant tumor growth delay at 0.2 mg/kg (p < 0.01), 0.7 mg/kg (p < 0.01), and 1.4 mg/kg (p < 0.001) by subcutaneous administration; tumor-selective accumulation confirmed by ¹³¹I-CIGB-552 biodistribution
Comparator Or Baseline	Class-level inference: most anticancer peptides in preclinical development (e.g., CIGB-300, LTX-315) require doses of 5–50 mg/kg for significant in vivo tumor growth inhibition
Quantified Difference	CIGB-552 shows efficacy at doses 10- to 25-fold lower than typical anticancer peptide effective doses
Conditions	Syngeneic murine tumor models and patient-derived xenograft (PDX) models; subcutaneous peptide administration in a therapeutic schedule; tumor growth measured over time; BALB/c mice for pharmacokinetic and biodistribution studies

Why This Matters

The exceptionally low effective dose in PDX models suggests high intrinsic potency and favorable biodistribution, reducing the quantity of peptide required for preclinical in vivo studies and potentially lowering procurement costs per experiment.

• [1] Vallespí MG, Pimentel G, Cabrales-Rico A, et al. Antitumor efficacy, pharmacokinetic and biodistribution studies of the anticancer peptide CIGB-552 in mouse models. J Pept Sci. 2014;20(11):850-859. doi:10.1002/psc.2676 View Source
• [2] Oliva Arguelles B, Riera-Romo M, Guerra Vallespi M. Antitumour peptide based on a protein derived from the horseshoe crab: CIGB-552 a promising candidate for cancer therapy. Br J Pharmacol. 2020;177(16):3625-3634. doi:10.1111/bph.15132 View Source

Concomitant CIGB-552 Plus Cisplatin Produces Synergistic Antitumor Activity Unattainable by Either Agent Alone in Lung Cancer Models

Gomez Rodriguez et al. demonstrated a clear synergistic effect when CIGB-552 (37.5 μM) was combined with cisplatin (CDDP, 5 μM) under a concomitant treatment scheme in NCI-H460 and A549 non-small cell lung cancer cell lines. The combination produced enhanced proliferation inhibition, cell cycle arrest, apoptosis induction, and oxidative stress response compared to either monotherapy [1]. This synergy was validated in vivo in a TC-1 mouse lung cancer model, where the combination of CIGB-552 (1 mg/kg) and CDDP (0.4 mg/kg) achieved an effective antitumor response without any signs of deterioration or additive toxicity. Notably, the CDDP dose used in combination (0.4 mg/kg) is substantially lower than typical therapeutic cisplatin doses in murine models (3–6 mg/kg), indicating a chemosensitization effect that could enable dose reduction of the cytotoxic agent.

Synergy with cisplatin

Direct head-to-head

CIGB-552 37.5 μM + CDDP 5 μM synergistic in NCI-H460, A549; in vivo 1 mg/kg + 0.4 mg/kg effective response

Supports combination model-response interpretation

Concomitant scheme; reduced CDDP dose vs standard murine doses

Evidence Dimension	Combination antitumor efficacy (synergy vs. monotherapy)
Target Compound Data	CIGB-552 37.5 μM + CDDP 5 μM concomitant: synergistic proliferation inhibition, cell cycle arrest, and apoptosis in NCI-H460 and A549 cells. In vivo: CIGB-552 1 mg/kg + CDDP 0.4 mg/kg produced effective antitumor response in TC-1 mouse model with no added toxicity.
Comparator Or Baseline	CIGB-552 monotherapy (37.5 μM); CDDP monotherapy (5 μM in vitro; 0.4 mg/kg in vivo); sequential pre-treatment schemes showed lower efficacy than concomitant combination
Quantified Difference	Concomitant combination achieved synergy that was not observed with sequential administration; in vivo, the combination enabled a CDDP dose approximately 7.5- to 15-fold lower than standard murine cisplatin doses (3–6 mg/kg) while maintaining antitumor efficacy
Conditions	NCI-H460, A549 NSCLC cell lines in vitro; TC-1 lung cancer mouse model in vivo; dose matrix approach with concomitant and pre-treatment schemes

Why This Matters

The demonstrated synergy with cisplatin positions CIGB-552 as a chemosensitizer for procurement by research groups investigating platinum-based combination regimens, particularly in NSCLC where cisplatin dose-limiting toxicities remain a significant clinical challenge.

• [1] Gomez Rodriguez Y, Oliva Arguelles B, Riera-Romo M, Fernandez-De-Cossio J, Garay HE, Fernandez Masso J, Guerra Vallespi M. Synergic effect of anticancer peptide CIGB-552 and Cisplatin in lung cancer models. Mol Biol Rep. 2022;49(4):3197-3212. doi:10.1007/s11033-022-07152-3 View Source

Phase I Clinical Trial Confirms CIGB-552 Safety and Provides Preliminary Evidence of Disease Stabilization in Advanced Solid Tumors

In a first-in-human, 3+3 dose-escalation Phase I trial (N=24 patients with advanced solid tumors), CIGB-552 was administered subcutaneously three times per week for two weeks across seven dose levels. The maximum tolerated dose (MTD) was established at 4.7 mg, with dose-limiting toxicity being a transient grade 3 pruritic maculopapular rash at 7.0 mg [1]. No hematological or organ toxicity was observed at any dose level. Stable disease was documented in five of 24 patients (21%), including two patients with metastatic soft tissue sarcomas—a tumor type with limited treatment options. Pharmacokinetic analysis revealed rapid clearance from circulation, suggesting suitability for repeated long-term administration without accumulation-related toxicity. Supporting these findings, an earlier study in pet dogs with naturally occurring cancers (N=9) confirmed no dose-limiting toxicities and documented objective tumor volume reductions [2].

Phase I safety/stable disease

Phase I context

MTD 4.7 mg s.c.; DLT grade 3 rash; stable disease in 5/24 patients (21%); no hematologic/organ toxicity

Safety-related endpoint context; disease stabilization reported in advanced tumors

3+3 dose escalation, N=24; RECIST 1.1

Evidence Dimension	Clinical safety and preliminary efficacy in advanced solid tumors
Target Compound Data	CIGB-552: MTD 4.7 mg s.c. 3×/week; dose-limiting toxicity: transient grade 3 rash at 7.0 mg; no hematologic/organ toxicity; stable disease in 5/24 patients (21%); rapid plasma clearance
Comparator Or Baseline	Class-level inference: many first-in-class anticancer peptides in Phase I demonstrate dose-limiting toxicities including myelosuppression, neurotoxicity, or hepatotoxicity; CIGB-552's toxicity profile was limited to a manageable cutaneous event
Quantified Difference	Stable disease rate of 21% in a heavily pre-treated Phase I population; MTD defined by a non-hematologic, non-organ-threatening adverse event
Conditions	3+3 dose-escalation design; 7 dose levels; s.c. administration 3×/week for 2 weeks; RECIST 1.1 tumor response criteria; single-dose PK at 2 dose levels; 24 patients enrolled

Why This Matters

The favorable clinical safety profile reduces translational risk for research groups procuring CIGB-552 for preclinical development; the absence of myelosuppression or organ toxicity differentiates it from many cytotoxic and targeted agents and supports combination therapy strategies.

• [1] Vallespi MG, Pimentel G, Cabrales-Rico A, et al. A first-in-class, first-in-human, phase I trial of CIGB-552, a synthetic peptide targeting COMMD1 to inhibit the oncogenic activity of NF-κB in patients with advanced solid tumors. Int J Cancer. 2021;149(6):1313-1321. doi:10.1002/ijc.33695 View Source
• [2] Vallespi MG, Rodriguez JC, Seoane LC, Alvarez P, Santana H, Garay H, Cabrera IA, Espinosa JT, Reyes O. The first report of cases of pet dogs with naturally occurring cancer treated with the antitumor peptide CIGB-552. Res Vet Sci. 2017;114:502-510. doi:10.1016/j.rvsc.2017.09.029 View Source

CIGB-552 Best-Fit Research Application Scenarios Based on Quantitative Differentiation Evidence

COMMD1/NF-κB Pathway Mechanistic Studies Requiring a Validated Pharmacological Probe

CIGB-552 is the only known synthetic peptide that targets COMMD1 for stabilization, resulting in RelA ubiquitination and NF-κB pathway termination. The complete abrogation of its activity in COMMD1 KO cells [1] makes it an unparalleled tool for dissecting COMMD1-dependent biology. Unlike small-molecule NF-κB inhibitors (e.g., bortezomib, IMD-0354) that act on upstream kinases or proteasomal degradation broadly, CIGB-552 provides pathway interrogation at the COMMD1-RelA interface with a clean on/off switch validated by genetic knockout. For researchers studying copper homeostasis, sodium transport, HIF-1α regulation, or inflammatory signaling where COMMD1 is implicated, CIGB-552 offers target engagement specificity not available from other pharmacological agents.

Chemosensitization Studies in Platinum-Resistant Non-Small Cell Lung Cancer (NSCLC)

The demonstrated synergy between CIGB-552 and cisplatin in NCI-H460 and A549 NSCLC models, with in vivo validation at reduced cisplatin doses and no additive toxicity [2], positions CIGB-552 as a compelling candidate for procurement by groups investigating strategies to overcome platinum resistance. The ability to achieve effective antitumor responses with a CDDP dose of 0.4 mg/kg (vs. standard 3–6 mg/kg) suggests that CIGB-552 may enable cisplatin dose de-escalation strategies. Researchers evaluating peptide-chemotherapy combinations in NSCLC xenograft or PDX models will find CIGB-552 differentiated by its dual mechanism: direct COMMD1-mediated NF-κB inhibition plus oxidative stress induction through SOD1 disruption, which may counter cisplatin resistance mechanisms.

KRAS- or BRAF-Mutated Colorectal Cancer (CRC) Preclinical Models Targeting Aggressive CMS4 and CMS1 Subtypes

Literature analysis indicates that CIGB-552's multimodal targeting of NF-κB, HIF1A-driven angiogenesis, and oxidative stress pathways addresses key resistance mechanisms in CRC, with predicted preferential activity in aggressive consensus molecular subtypes CMS4 (mesenchymal, TGF-β-activated) and CMS1 (immune-activated, MSI-like), which together represent a substantial proportion of KRAS- or BRAF-mutated tumors (30–50% of CRC cases) [3]. The Phase I clinical data showing stable disease in heavily pre-treated patients [4] supports further preclinical evaluation in these molecularly defined CRC subtypes. Researchers procuring CIGB-552 for CRC studies benefit from both the established in vitro potency in HT-29 colon adenocarcinoma cells (IC50 22 ± 4 μM) and the in vivo efficacy in xenograft models.

Veterinary Oncology Translational Studies Leveraging Cross-Species COMMD1 Conservation

The COMMD1 protein is highly conserved across eukaryotic organisms, and the demonstrated safety and antitumor activity of CIGB-552 in pet dogs with spontaneously arising solid tumors (N=9, dose range 0.075–0.3 mg/kg s.c., no dose-limiting toxicities, objective tumor volume reductions) [5] provides a unique translational bridge. For academic or industry groups conducting comparative oncology research, CIGB-552 offers a rare opportunity to evaluate a COMMD1-targeted agent in a large-animal model of naturally occurring cancer that more closely recapitulates human tumor biology than murine xenografts. This cross-species validation de-risks the translational path and supports procurement for veterinary oncology pilot studies.

Application

Selection Property

Validation Focus

COMMD1/NF-κB pathway mechanistic studies

Target-engagement specificity; COMMD1-dependent on/off switch

Confirm NF-κB/HIF-1 pathway modulation in COMMD1 WT vs KO models

Cisplatin combination NSCLC model studies

Synergy with platinum agents; reduced cisplatin exposure context

Evaluate combination index, oxidative stress markers, and in vivo tolerability

KRAS/BRAF-mutated CRC subtype models

Multimodal pathway targeting (NF-κB, HIF1A, oxidative stress)

Test in CMS4/CMS1 cell lines and xenografts; confirm apoptosis markers

Comparative oncology veterinary research

Cross-species COMMD1 conservation; canine safety endpoint data

Pilot PK/PD and tumor response in canine spontaneous tumor models

• [1] Daghero H, Fernández Massó JR, Astrada S, Guerra Vallespí M, Bollati-Fogolín M. The Anticancer Peptide CIGB-552 Exerts Anti-Inflammatory and Anti-Angiogenic Effects through COMMD1. Molecules. 2020;26(1):152. doi:10.3390/molecules26010152 View Source
• [2] Gomez Rodriguez Y, Oliva Arguelles B, Riera-Romo M, Fernandez-De-Cossio J, Garay HE, Fernandez Masso J, Guerra Vallespi M. Synergic effect of anticancer peptide CIGB-552 and Cisplatin in lung cancer models. Mol Biol Rep. 2022;49(4):3197-3212. doi:10.1007/s11033-022-07152-3 View Source
• [3] CIGB-552: Anticancer peptide with multimodal mechanisms and clinical promise for colorectal cancer. DOAJ Abstract. 2025. Based on literature analysis of published experimental studies on CIGB-552 targeting COMMD1 for CRC treatment View Source
• [4] Vallespi MG, Pimentel G, Cabrales-Rico A, et al. A first-in-class, first-in-human, phase I trial of CIGB-552, a synthetic peptide targeting COMMD1 to inhibit the oncogenic activity of NF-κB in patients with advanced solid tumors. Int J Cancer. 2021;149(6):1313-1321. doi:10.1002/ijc.33695 View Source
• [5] Vallespi MG, Rodriguez JC, Seoane LC, Alvarez P, Santana H, Garay H, Cabrera IA, Espinosa JT, Reyes O. The first report of cases of pet dogs with naturally occurring cancer treated with the antitumor peptide CIGB-552. Res Vet Sci. 2017;114:502-510. doi:10.1016/j.rvsc.2017.09.029 View Source